Cas no 936940-05-5 (4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one)

• Product Name: 4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one
• CAS No: 936940-05-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD09864227
• CID: 1086137
• PubChem ID: 45791025
• Update Time: 2025-11-01

4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one
• 4-AMINOMETHYL-1-(2-METHOXY-ETHYL)-PYRROLIDIN-2-ONE
• 4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one, AldrichCPR
• 936940-05-5
• CS-0235556
• MFCD09864227
• 4-aminomethyl-1-(2-methoxyethyl)pyrrolidin-2-one
• 4-(Aminomethyl)-1-(2-methoxyethyl)-2-pyrrolidinone
• F2147-0848
• BS-39000
• DTXSID50672372
• AKOS013153131
• EN300-158382
• DB-106112

• MDL： MFCD09864227
• Inchi： 1S/C8H16N2O2/c1-12-3-2-10-6-7(5-9)4-8(10)11/h7H,2-6,9H2,1H3
• InChI Key： BZVCHJSYUWBMBO-UHFFFAOYSA-N
• SMILES： O=C1CC(CN)CN1CCOC

Computed Properties

• Exact Mass: 172.121
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: -1.4

4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one

Recent Advances in the Study of 4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one (CAS: 936940-05-5): A Comprehensive Research Brief

In recent years, the compound 4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one (CAS: 936940-05-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidin-2-one scaffold with aminomethyl and methoxyethyl substituents, has shown promising potential in various therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that achieved a 78% overall yield, significantly higher than previous methods. The key steps involved the use of a chiral auxiliary to control stereochemistry, followed by a reductive amination to introduce the aminomethyl group. This advancement is particularly important for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one exhibits potent activity as a modulator of neurotransmitter systems. Specifically, it has shown high affinity for sigma-1 and sigma-2 receptors, with Ki values of 12.3 nM and 8.7 nM, respectively, as reported in a 2024 Neuropharmacology study. This dual activity suggests potential applications in neurological disorders, including neuropathic pain and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, confirmed through in vivo studies in rodents, further supports its potential as a central nervous system drug candidate.

Recent preclinical studies have explored the therapeutic potential of 936940-05-5 in oncology. A 2024 Cancer Research publication demonstrated that the compound inhibits tumor growth in xenograft models of triple-negative breast cancer by disrupting protein-protein interactions involved in cancer cell survival pathways. The mechanism appears to involve allosteric modulation of key signaling proteins, making it distinct from currently available targeted therapies. These findings have prompted several pharmaceutical companies to initiate drug development programs based on this chemical scaffold.

Safety and toxicology assessments of 4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one have progressed significantly. A comprehensive GLP-compliant study published in Regulatory Toxicology and Pharmacology in 2024 reported favorable safety profiles in both acute and subchronic toxicity studies across multiple species. The no-observed-adverse-effect level (NOAEL) was established at 50 mg/kg/day in rats, with no significant organ toxicity observed at therapeutic doses. These results support the compound's progression into Phase I clinical trials, which are expected to begin in late 2024.

In conclusion, 4-(Aminomethyl)-1-(2-methoxyethyl)pyrrolidin-2-one (936940-05-5) represents a promising scaffold for drug development across multiple therapeutic areas. The recent advancements in its synthesis, coupled with growing understanding of its pharmacological mechanisms and favorable safety profile, position this compound as a strong candidate for further clinical development. Future research directions should focus on optimizing its pharmacokinetic properties and exploring potential combination therapies to maximize its therapeutic potential.